Cas no 2411226-32-7 (5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile)

• Product Name: 5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile
• CAS No: 2411226-32-7
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 6158679
• PubChem ID: 154800490
• Update Time: 2025-05-21

5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z1334084298
• 2411226-32-7
• 5-[3-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile
• EN300-26610353
• 5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile

• Inchi： 1S/C18H18N4O/c1-12(2)16-11-22(17-6-4-3-5-15(17)21-16)18(23)13-7-8-14(9-19)20-10-13/h3-8,10,12,16,21H,11H2,1-2H3
• InChI Key： CMJNKPIQSMYBCZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C#N)=CC=1)N1C2C=CC=CC=2NC(C1)C(C)C

Computed Properties

• Exact Mass: 306.14806121g/mol
• Monoisotopic Mass: 306.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Additional information on 5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile

Introduction to 5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile (CAS No: 2411226-32-7)

5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile, identified by its CAS number 2411226-32-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the quinoxaline and pyridine families, featuring a unique structural framework that makes it a promising candidate for various biological and chemical applications. The presence of a propan-2-yl side chain and a nitrile group at the pyridine position contributes to its distinctive reactivity and potential pharmacological properties.

The compound's structure consists of a fused ring system comprising a quinoxaline core and a pyridine moiety. The quinoxaline ring is substituted at the 1-position with a carbonyl group, which is further connected to a pyridine ring via an amide linkage. This structural configuration endows the molecule with potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. The propan-2-yl group introduces lipophilicity, which can influence membrane permeability and binding affinity, while the nitrile group provides a site for further functionalization and chemical manipulation.

In recent years, there has been growing interest in tetrahydroquinoxalines due to their reported biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific derivative 5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile has been studied for its potential role in modulating enzyme activity and interacting with protein targets. Its unique structural features make it a valuable tool for developing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the quinoxaline ring system followed by functionalization at the 1-position with an amide group. The introduction of the propan-2-yl side chain typically involves alkylation reactions, while the nitrile group can be incorporated through cyanation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmacological profile of 5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile has been explored in several preclinical studies. Researchers have investigated its interaction with various enzymes and receptors relevant to human diseases. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases and other targets involved in cancer progression. Additionally, its ability to cross the blood-brain barrier has been evaluated, making it a potential candidate for central nervous system disorders.

The compound's solubility and stability are critical factors that influence its formulation and bioavailability. Solubility studies have shown that 5-[3-(Propan-2-yl)-1,2,3,4-tetrahydroquinoxaline-1-carbonyl]pyridine-2-carbonitrile exhibits moderate solubility in organic solvents but limited solubility in water. This property may necessitate the use of solubilizing agents or formulation strategies to enhance its bioavailability in pharmaceutical applications. Stability studies under various conditions have provided insights into its shelf life and storage requirements.

In conclusion, 5-[3-(Propan-2-yl) -1,2 ,3 ,4 -tetrahydroquinoxal ine -1 -carbony l]py rid ine - 2 -carbonitr ile (CAS No: 2411226 -32 -7) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique chemical properties and biological activities make it a valuable scaffold for developing new therapeutic agents . Further research is warranted to fully elucidate its pharmacological effects and explore its clinical applicability . As our understanding of molecular interactions continues to advance , compounds like this one will play an increasingly important role in drug discovery and development .